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Compound of Interest

Compound Name: 2,2'-Biquinoline

Cat. No.: B090511 Get Quote

An In-depth Technical Guide to 2,2'-Biquinoline
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,2'-Biquinoline (also known as Cuproine),

a heterocyclic aromatic organic compound. It details its chemical and physical properties,

synthesis methodologies, and significant applications, particularly in coordination chemistry and

analytical sciences.

Core Concepts: CAS Number and Molecular
Structure
2,2'-Biquinoline is a bidentate chelating agent consisting of two quinoline rings linked at their

2-positions.[1] This configuration allows the nitrogen atoms to coordinate with a single metal

ion, forming a stable complex.

CAS Number: 119-91-5[2]

Molecular Formula: C₁₈H₁₂N₂[1]

Molecular Weight: 256.30 g/mol [1]

Synonyms: 2,2'-Diquinolyl, Cuproine[2]
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Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C3=NC4=CC=CC=C4C=C3

Physicochemical Properties
2,2'-Biquinoline is typically a pale yellow to off-white crystalline solid.[1] It is sparingly soluble

in water but demonstrates good solubility in various organic solvents.[1]

Property Value

Appearance
Pale yellow to off-white crystalline powder or

flakes.[1]

Melting Point 192-196 °C

Boiling Point ~450.1 °C at 760 mmHg

Density ~1.223 g/cm³

Water Solubility Sparingly soluble (~1.02 mg/L).[1]

Organic Solvent Solubility
Soluble in ethanol, acetone, chloroform, and

dimethylformamide.[1]

Key Applications in Research and Development
The unique structure of 2,2'-Biquinoline makes it a valuable compound in several scientific

domains.

Coordination Chemistry: As a bidentate ligand, it forms stable complexes with various

transition metals.[1] Its most notable application is the highly selective and sensitive

chelation of copper(I) ions, forming a vibrant purple complex.[3][4] This property is

fundamental to its use in analytical chemistry.

Analytical Reagent: It is widely used for the spectrophotometric determination of copper.[3][4]

The intensity of the colored complex formed with copper(I) is directly proportional to the

copper concentration, allowing for precise quantification.[4]

Organic Synthesis: It serves as a building block in the synthesis of more complex molecules,

including pharmaceuticals and agrochemicals.[5]
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Materials Science: Due to its photoluminescent properties, 2,2'-Biquinoline and its metal

complexes are utilized in the development of materials for organic light-emitting diodes

(OLEDs) and fluorescent probes.[1][5]

2,2'-Biquinoline: Core Properties and Applications

Properties
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Figure 1. Logical relationship of 2,2'-Biquinoline's properties and applications.

Experimental Protocols
This protocol is adapted from a modern electrochemical method for the synthesis of 2,2'-
Biquinoline from a 2-haloquinoline precursor.[6]

Materials:

2-Chloroquinoline

N,N-Dimethylformamide (DMF)
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Sodium iodide (NaI)

1,2-Dibromoethane

bis(bipyridine)nickel(II) bromide (NiBr₂bpy)

Saturated aqueous EDTA-Na₂ solution

Ethyl acetate (EtOAc) or Dichloromethane (CH₂Cl₂)

Brine

Magnesium sulfate (MgSO₄)

Silica gel for flash chromatography

Equipment:

Undivided electrochemical cell with an iron/nickel anode and a nickel foam cathode

Constant current power supply

Standard laboratory glassware

Flash chromatography system

Procedure:

Cell Preparation: To the undivided electrochemical cell, add DMF (40 mL), NaI (375 mg, 2.5

mmol), and 1,2-dibromoethane (100 μL, 1.16 mmol).

Pre-electrolysis: Electrolyze the mixture under an argon atmosphere at a constant current of

0.2 A at room temperature for 15 minutes.

Reactant Addition: Stop the current. Sequentially add NiBr₂bpy (187 mg, 0.5 mmol) and 2-

chloroquinoline (5 mmol) to the solution.

Electrolysis: Resume electrolysis at 0.2 A and continue until the 2-chloroquinoline has been

completely consumed (typically 2-5 hours, monitored by TLC).
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Work-up: Add saturated aqueous EDTA-Na₂ solution (50 mL) to the reaction mixture.

Extraction: Extract the resulting solution with either EtOAc or CH₂Cl₂ (3 x 50 mL).

Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the

organic phase over MgSO₄, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by flash chromatography on silica gel to yield 2,2'-
Biquinoline.

This protocol outlines the use of 2,2'-Biquinoline for the quantitative analysis of copper. The

method is based on the formation of a colored complex between Cu(I) and 2,2'-Biquinoline,

which is measured by spectrophotometry.[3][7]

Materials:

Sample containing copper

Hydroxylamine hydrochloride solution (reducing agent)

2,2'-Biquinoline reagent solution (dissolved in a suitable organic solvent like ethanol)

Buffer solution (to maintain optimal pH, e.g., acetate buffer for pH ~5.7)

Standard copper solution for calibration curve

Equipment:

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Cuvettes

Procedure:

Sample Preparation: Prepare the sample solution. If copper is in the Cu(II) state, it must first

be reduced to Cu(I).
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Reduction of Copper(II): To an aliquot of the sample in a volumetric flask, add hydroxylamine

hydrochloride solution to reduce any Cu(II) to Cu(I).

pH Adjustment: Add a buffer solution to adjust the pH to the optimal range for complex

formation (e.g., pH 5.7).[7]

Complex Formation: Add the 2,2'-Biquinoline reagent solution. A pink-purple color will

develop if Cu(I) is present.[3]

Dilution: Dilute the solution to the final volume with deionized water and mix thoroughly.

Measurement: Allow the color to stabilize. Measure the absorbance of the solution at the

wavelength of maximum absorption (λₘₐₓ ≈ 545 nm) using a spectrophotometer.[3] Use a

reagent blank for the reference.

Quantification: Determine the concentration of copper in the sample by comparing its

absorbance to a calibration curve prepared from standard copper solutions treated with the

same procedure.
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Figure 2. Experimental workflow for copper determination using 2,2'-Biquinoline.

Mechanism of Action: Chelation
The primary mechanism underpinning the utility of 2,2'-Biquinoline in metal detection is its

action as a bidentate chelating ligand. It specifically forms a stable 2:1 complex with the

cuprous (Cu⁺) ion. The two nitrogen atoms from two separate 2,2'-Biquinoline molecules
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coordinate with the central copper ion, resulting in a tetrahedral coordination geometry. This

complex is intensely colored, which is the basis for its use in colorimetric analysis.

Chelation of Copper(I) by 2,2'-Biquinoline
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Figure 3. Chelation mechanism of Copper(I) with 2,2'-Biquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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